17α-Hydroxy-10-methoxyyohimban-16β-carboxylic acid methyl ester
17α-Hydroxy-10-methoxyyohimban-16β-carboxylic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
15218-17-4
VCID:
VC0098755
InChI:
InChI=1S/C22H28N2O4/c1-27-13-4-5-17-16(9-13)14-7-8-24-11-12-3-6-19(25)20(22(26)28-2)15(12)10-18(24)21(14)23-17/h4-5,9,12,15,18-20,23,25H,3,6-8,10-11H2,1-2H3/t12-,15-,18-,19-,20-/m0/s1
SMILES:
COC1=CC2=C(C=C1)NC3=C2CCN4C3CC5C(C4)CCC(C5C(=O)OC)O
Molecular Formula:
C22H28N2O4
Molecular Weight:
384.5 g/mol
17α-Hydroxy-10-methoxyyohimban-16β-carboxylic acid methyl ester
CAS No.: 15218-17-4
Main Products
VCID: VC0098755
Molecular Formula: C22H28N2O4
Molecular Weight: 384.5 g/mol
CAS No. | 15218-17-4 |
---|---|
Product Name | 17α-Hydroxy-10-methoxyyohimban-16β-carboxylic acid methyl ester |
Molecular Formula | C22H28N2O4 |
Molecular Weight | 384.5 g/mol |
IUPAC Name | methyl (1S,15R,18S,19S,20S)-18-hydroxy-7-methoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate |
Standard InChI | InChI=1S/C22H28N2O4/c1-27-13-4-5-17-16(9-13)14-7-8-24-11-12-3-6-19(25)20(22(26)28-2)15(12)10-18(24)21(14)23-17/h4-5,9,12,15,18-20,23,25H,3,6-8,10-11H2,1-2H3/t12-,15-,18-,19-,20-/m0/s1 |
Standard InChIKey | NXFSMEXZBFREEO-FGGCEEDFSA-N |
Isomeric SMILES | COC1=CC2=C(C=C1)NC3=C2CCN4[C@H]3C[C@H]5[C@H](C4)CC[C@@H]([C@H]5C(=O)OC)O |
SMILES | COC1=CC2=C(C=C1)NC3=C2CCN4C3CC5C(C4)CCC(C5C(=O)OC)O |
Canonical SMILES | COC1=CC2=C(C=C1)NC3=C2CCN4C3CC5C(C4)CCC(C5C(=O)OC)O |
PubChem Compound | 22296675 |
Last Modified | Nov 11 2021 |
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